Cas no 2228157-76-2 (2-(aminomethyl)prop-2-en-1-ylcyclopentane)

• Product Name: 2-(aminomethyl)prop-2-en-1-ylcyclopentane
• CAS No: 2228157-76-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6056233
• PubChem ID: 165617979
• Update Time: 2025-07-19

2-(aminomethyl)prop-2-en-1-ylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)prop-2-en-1-ylcyclopentane
• 2228157-76-2
• [2-(aminomethyl)prop-2-en-1-yl]cyclopentane
• EN300-1823592

• Inchi： 1S/C9H17N/c1-8(7-10)6-9-4-2-3-5-9/h9H,1-7,10H2
• InChI Key： LYWGYORBCBJKOB-UHFFFAOYSA-N
• SMILES： NCC(=C)CC1CCCC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(aminomethyl)prop-2-en-1-ylcyclopentane

Recent Advances in the Study of 2-(Aminomethyl)prop-2-en-1-ylcyclopentane (CAS: 2228157-76-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(aminomethyl)prop-2-en-1-ylcyclopentane (CAS: 2228157-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and aminomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 2-(aminomethyl)prop-2-en-1-ylcyclopentane as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in creating derivatives with enhanced pharmacological properties, such as improved bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the aminomethyl group could significantly alter the compound's binding affinity to specific enzyme targets, opening new avenues for the design of enzyme inhibitors.

In addition to its synthetic applications, 2-(aminomethyl)prop-2-en-1-ylcyclopentane has been investigated for its potential as a therapeutic agent itself. Preliminary in vitro and in vivo studies have indicated that this compound exhibits anti-inflammatory and neuroprotective effects. A recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate key signaling pathways involved in inflammation, suggesting its potential use in treating chronic inflammatory diseases. Further research is needed to elucidate the precise mechanisms of action and to assess its safety profile in clinical settings.

The structural versatility of 2-(aminomethyl)prop-2-en-1-ylcyclopentane also makes it a valuable tool in chemical biology. Researchers have utilized this compound as a scaffold for the development of probes and inhibitors that can interact with biological macromolecules. For example, a 2024 study in ACS Chemical Biology reported the successful use of this molecule in the design of a fluorescent probe for detecting specific protein interactions in live cells. Such applications underscore the compound's utility in advancing our understanding of complex biological processes.

Despite these promising findings, challenges remain in the optimization and large-scale production of 2-(aminomethyl)prop-2-en-1-ylcyclopentane. Current synthetic routes often involve multi-step processes with moderate yields, necessitating the development of more efficient methodologies. Recent advancements in catalytic systems and green chemistry approaches offer potential solutions to these challenges, as discussed in a 2023 review article in Chemical Reviews.

In conclusion, 2-(aminomethyl)prop-2-en-1-ylcyclopentane (CAS: 2228157-76-2) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, exploring its therapeutic potential, and expanding its applications in chemical biology. The ongoing research in this area holds great promise for the development of novel drugs and biological tools.